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Compound of Interest

Compound Name: 3-Nitrophthalhydrazide

Cat. No.: B1587705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
Nitrophthalhydrazide (CAS No. 3682-15-3), a key intermediate in various chemical

syntheses, including the preparation of the chemiluminescent compound luminol.[1][2][3][4]

Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Section 1: Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Nitrophthalhydrazide relevant to

its safe handling is presented below.
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Property Value Source

CAS Number 3682-15-3 [5]

Molecular Formula C₈H₅N₃O₄ [5]

Molecular Weight 207.14 g/mol [5]

Appearance

Solid, powder to crystal, pale

yellow to greyish reddish

yellow

[5]

Melting Point >300 °C (lit.) [5][6]

Boiling Point No data available [5][7]

Flash Point Not applicable [8]

Density 1.556 g/cm³ (Predicted) [6]

Water Solubility No data available [5][7]

Storage Temperature
Room Temperature, under

inert atmosphere
[3][6]

Section 2: Hazard Identification and GHS
Classification
There is conflicting information in published safety data sheets regarding the GHS classification

of 3-Nitrophthalhydrazide. To ensure the highest level of safety, it is recommended to handle

the substance as if it possesses the hazards identified.

Summary of GHS Hazard Statements:[5]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.
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H335: May cause respiratory irritation.

GHS Pictogram:

alt text

(Warning)[3]

Signal Word: Warning[3][5]

Conflicting Classifications: Some sources, such as the safety data sheet from Sigma-Aldrich,

state that 3-Nitrophthalhydrazide is "not a hazardous substance or mixture."[9] However,

other suppliers provide the GHS classifications listed above.[5][10][11] Given this discrepancy,

a conservative approach to handling is warranted.

Section 3: Safe Handling and Storage
3.1 Engineering Controls

Use only in a well-ventilated area, preferably within a chemical fume hood.[5][7][11]

Install safety showers and eye wash stations in the immediate work area.[7]

3.2 Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 3-Nitrophthalhydrazide to prevent skin and eye

contact, and inhalation.
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Personal Protective Equipment (PPE)

Handling 3-Nitrophthalhydrazide

Eye Protection Hand Protection Body Protection Respiratory Protection

Safety glasses with side-shields or goggles
(EN 166 or NIOSH approved)

Chemical-resistant gloves
(e.g., nitrile rubber) Laboratory coat Dust mask (type N95) if dust is generated

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling 3-Nitrophthalhydrazide.

3.3 General Handling Precautions

Avoid contact with skin, eyes, and clothing.[7][11]

Avoid breathing dust.[5][11]

Do not eat, drink, or smoke in the laboratory.[5][11]

Wash hands thoroughly after handling.[5][7]

Keep containers tightly closed when not in use.[5][7]

3.4 Storage Conditions

Store in a cool, dry, and well-ventilated place.[5][7]

Keep container tightly closed.[5][7]

Store locked up.[5]
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Incompatible materials: Strong oxidizing agents and strong bases.[5][9]

Section 4: Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Chemical Spill Response for 3-Nitrophthalhydrazide

Spill Occurs

Evacuate immediate area and alert others

Don appropriate PPE
(respirator, gloves, eye protection, lab coat)

Contain the spill
(use dry, inert material)

Carefully sweep or scoop up material

AVOID generating dust Place in a sealed, labeled container for disposal

Decontaminate the area with soap and water

Dispose of waste according to
local, state, and federal regulations

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for handling a spill of 3-Nitrophthalhydrazide.
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Personal Precautions:

Avoid dust formation.[5]

Avoid breathing vapors, mist, or gas.[5]

Ensure adequate ventilation.[10]

Environmental Precautions:

Do not let the product enter drains.[9]

Methods for Cleaning Up:

Sweep up and shovel.[5]

Keep in suitable, closed containers for disposal.[5][10]

Section 5: First Aid Measures
General Advice: Consult a physician. Show this safety data sheet to the doctor in attendance.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[5] Get

medical help if you feel unwell.[5]

In Case of Skin Contact: Wash off with soap and plenty of water.[5] If skin irritation occurs,

get medical help.[5] Take off contaminated clothing and wash it before reuse.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do so. Continue rinsing.[5]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[5] Get medical help.[5]

Section 6: Experimental Protocol for Safe Handling
The following protocol is adapted from procedures for the synthesis of luminol and outlines the

safe handling of 3-Nitrophthalhydrazide in a laboratory setting.[1][4][12]
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Objective: To safely weigh and transfer 3-Nitrophthalhydrazide for use in a chemical reaction.

Materials:

3-Nitrophthalhydrazide

Spatula

Weighing paper or boat

Analytical balance

Reaction vessel

Appropriate solvent

Procedure:

Preparation:

Ensure the work area is clean and uncluttered.

Verify that the chemical fume hood is functioning correctly.

Don all required PPE: safety goggles, nitrile gloves, and a lab coat. A dust mask should be

worn if there is a risk of generating airborne dust.

Weighing:

Perform all weighing operations inside the chemical fume hood to minimize inhalation

exposure.

Place a weighing boat on the analytical balance and tare it.

Carefully use a clean spatula to transfer the desired amount of 3-Nitrophthalhydrazide
from its storage container to the weighing boat. Avoid generating dust by handling the solid

gently.
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Securely close the lid of the 3-Nitrophthalhydrazide storage container immediately after

use.

Transfer:

Carefully transfer the weighed solid into the reaction vessel. If necessary, use a small

amount of the reaction solvent to rinse the weighing boat and ensure a complete transfer.

Cleanup:

Wipe down the spatula and the balance with a damp cloth to remove any residual powder.

Dispose of the weighing boat and any contaminated materials in a designated solid waste

container.

Clean the work area thoroughly.

Post-Handling:

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water.

Section 7: Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Special Hazards: May emit toxic fumes under fire conditions, including carbon oxides and

nitrogen oxides (NOx).[5][7]

Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[5]

Section 8: Toxicological Information
There is limited toxicological data available for 3-Nitrophthalhydrazide. Most safety data

sheets report "No data available" for acute toxicity, skin corrosion/irritation, and other
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endpoints.[5][7] It has not been identified as a carcinogen by IARC.[5][9] Due to the lack of

comprehensive data, it should be handled with care, assuming it is potentially hazardous.

Disclaimer: This guide is intended for informational purposes only and is based on publicly

available safety data. It is not a substitute for a thorough review of the manufacturer's safety

data sheet (SDS) and a comprehensive risk assessment for the specific procedures being

undertaken. Always consult the primary SDS and follow all institutional and regulatory safety

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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